Cas no 17812-55-4 (2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-)

2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl- structure
17812-55-4 structure
Product Name:2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-
CAS No:17812-55-4
MF:C10H13NO2
MW:179.215722799301
CID:227973
PubChem ID:317047
Update Time:2025-04-19

2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-
    • 7-methyl-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
    • NSC246178
    • 17812-55-4
    • DTXSID60311886
    • NSC-246178
    • Inchi: 1S/C10H13NO2/c1-6-4-8-7(9(12)5-6)2-3-10(13)11-8/h6H,2-5H2,1H3,(H,11,13)
    • InChI Key: PYXQOLMZNZRBHJ-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC(NC=2CC(C)C1)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.17
  • Boiling Point: 401.2°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.537
  • PSA: 46.17
  • LogP: 1.47830
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